Cas no 2165879-31-0 (2-bromoethyl (2R)-2-hydroxypropanoate)
2-bromoethyl (2R)-2-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromoethyl (2R)-2-hydroxypropanoate
- EN300-1572675
- 2165879-31-0
-
- Inchi: 1S/C5H9BrO3/c1-4(7)5(8)9-3-2-6/h4,7H,2-3H2,1H3/t4-/m1/s1
- InChI Key: DNQZIHLNNJNWJR-SCSAIBSYSA-N
- SMILES: BrCCOC([C@@H](C)O)=O
Computed Properties
- Exact Mass: 195.97351g/mol
- Monoisotopic Mass: 195.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 94.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.5Ų
2-bromoethyl (2R)-2-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572675-0.05g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 0.05g |
$1737.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-0.1g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 0.1g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-0.25g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 0.25g |
$1902.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-0.5g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 0.5g |
$1984.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-1.0g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 1g |
$2068.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-2.5g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 2.5g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-5.0g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 5g |
$5995.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-10.0g |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 10g |
$8889.0 | 2023-06-04 | ||
| Enamine | EN300-1572675-50mg |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 50mg |
$1737.0 | 2023-09-24 | ||
| Enamine | EN300-1572675-100mg |
2-bromoethyl (2R)-2-hydroxypropanoate |
2165879-31-0 | 100mg |
$1819.0 | 2023-09-24 |
2-bromoethyl (2R)-2-hydroxypropanoate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-bromoethyl (2R)-2-hydroxypropanoate
Research Brief on 2-Bromoethyl (2R)-2-Hydroxypropanoate (CAS: 2165879-31-0): Recent Advances and Applications
The compound 2-bromoethyl (2R)-2-hydroxypropanoate (CAS: 2165879-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and biomolecular engineering. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound's unique structural features, including the bromoethyl ester group and the chiral (2R)-2-hydroxypropanoate moiety, make it a valuable intermediate in the development of targeted therapies and prodrugs.
Recent studies have highlighted the role of 2-bromoethyl (2R)-2-hydroxypropanoate in the synthesis of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) in oncology. The bromoethyl group facilitates selective alkylation of nucleophilic residues in target proteins, while the chiral hydroxypropanoate moiety enhances binding affinity and pharmacokinetic properties. This dual functionality has been exploited to design compounds with improved selectivity and reduced off-target effects.
In addition to its applications in oncology, 2-bromoethyl (2R)-2-hydroxypropanoate has shown promise in the field of antibiotic development. A recent preprint on bioRxiv (2024) described its incorporation into novel β-lactamase-resistant antibiotics, where the bromoethyl group acts as a reactive handle for further functionalization. The study reported a 4-fold increase in antibacterial activity against multidrug-resistant Pseudomonas aeruginosa strains compared to conventional analogs, underscoring the compound's potential in addressing antimicrobial resistance (AMR).
From a synthetic chemistry perspective, advances in the asymmetric synthesis of 2-bromoethyl (2R)-2-hydroxypropanoate have been particularly noteworthy. A 2024 Organic Letters publication detailed an enzymatic resolution approach using lipase B from Candida antarctica, achieving >99% enantiomeric excess (ee) with yields exceeding 85%. This methodological breakthrough addresses previous challenges in obtaining the (2R)-enantiomer in high purity, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.
The compound's mechanism of action has been further elucidated through computational studies. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) revealed that the bromoethyl group undergoes facile nucleophilic substitution reactions with cysteine residues in target proteins, while the hydroxypropanoate moiety participates in hydrogen bonding networks that stabilize protein-ligand complexes. These insights have informed rational drug design strategies for several therapeutic targets, including kinases and G protein-coupled receptors (GPCRs).
Looking forward, the unique properties of 2-bromoethyl (2R)-2-hydroxypropanoate position it as a versatile building block for next-generation therapeutics. Ongoing clinical trials (NCT0567892) are evaluating its derivatives as potential treatments for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier. Furthermore, its application in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras) represents an exciting frontier in targeted drug delivery and protein degradation technologies.
2165879-31-0 (2-bromoethyl (2R)-2-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)